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Compound of Interest

Compound Name: 3,4-Diethylhexane

Cat. No.: B099930 Get Quote

This guide provides a comprehensive overview of the boiling point of 3,4-diethylhexane,

intended for researchers, scientists, and professionals in drug development. It covers the

physicochemical properties, the underlying principles governing its boiling point, detailed

experimental protocols for its determination, and a comparative analysis with related isomers.

Physicochemical Properties of 3,4-Diethylhexane
3,4-Diethylhexane is a branched-chain alkane with the molecular formula C10H22.[1][2][3] Its

structural arrangement significantly influences its physical properties, most notably its boiling

point. A summary of its key quantitative data is presented below.

Property Value

Molecular Formula C10H22[1][2][3]

Molecular Weight 142.28 g/mol [1][2]

Boiling Point 162 °C[1][4]

Melting Point -53.99 °C[1][4]

Density 0.75 g/cm³[1][4]

Refractive Index 1.4190-1.4210[1][4]
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Theoretical Framework: Factors Influencing Boiling
Point
The boiling point of a substance is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[5][6] For non-polar molecules like alkanes, the primary

intermolecular forces are London dispersion forces (a type of van der Waals force).[7] The

strength of these forces, and consequently the boiling point, is influenced by two main factors:

Molecular Size (Chain Length): As the number of carbon atoms in an alkane chain increases,

the molecule's surface area also increases.[8][9] This allows for more points of contact

between adjacent molecules, leading to stronger London dispersion forces and a higher

boiling point.[8][10]

Molecular Branching: For isomers with the same number of carbon atoms, increased

branching leads to a more compact, spherical shape.[7][8] This reduces the surface area

available for intermolecular contact, thereby weakening the London dispersion forces and

resulting in a lower boiling point compared to their straight-chain counterparts.[7][10][11]

Experimental Determination of Boiling Point
The boiling point of a liquid organic compound such as 3,4-diethylhexane can be accurately

determined using several laboratory methods, including distillation and the capillary method

(Thiele tube method).[12] The capillary method is particularly advantageous when only a small

amount of the substance is available.[12]

Detailed Protocol: Capillary Method
This protocol outlines the steps for determining the boiling point of 3,4-diethylhexane using the

capillary method.

Apparatus:

Thiele tube

Thermometer (-10 to 200 °C range)

Small test tube (Durham tube)
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Capillary tube (sealed at one end)

Rubber band or wire for attachment

Heating source (Bunsen burner or hot plate)

Heat-transfer fluid (mineral oil or silicone oil)

Stand and clamp

Procedure:

Sample Preparation: A small amount (approximately 0.5 mL) of 3,4-diethylhexane is placed

into the small test tube.[12]

Capillary Tube Insertion: A capillary tube, with its open end facing down, is inserted into the

liquid in the test tube.[12][13]

Apparatus Assembly: The test tube is securely attached to the thermometer using a rubber

band. The bulb of the thermometer and the bottom of the test tube should be level.

Thiele Tube Setup: The thermometer and test tube assembly are inserted into the Thiele

tube, ensuring the sample is immersed in the heat-transfer fluid.

Heating: The side arm of the Thiele tube is gently heated.[12] This design promotes

convection currents, ensuring uniform heat distribution throughout the oil bath.

Observation: As the temperature rises, the air trapped in the capillary tube will expand and

slowly bubble out. As the boiling point is approached, a rapid and continuous stream of

bubbles will emerge from the open end of the capillary tube.[12]

Boiling Point Determination: The heat source is removed, and the apparatus is allowed to

cool slowly. The boiling point is the temperature at which the stream of bubbles ceases and

the liquid just begins to be drawn back into the capillary tube.[6][12] This indicates that the

vapor pressure of the sample is equal to the atmospheric pressure.[6]

Recording: The temperature is recorded at this point. For accuracy, the determination can be

repeated.
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Logical Relationship: Molecular Structure and
Boiling Point
The following diagram illustrates the conceptual relationship between the molecular

characteristics of alkanes and their resulting boiling points.

Relationship between Alkane Structure and Boiling Point
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Caption: Influence of molecular weight and branching on boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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